Cas no 1346692-03-2 (5-(3-Chloro-2-fluorophenyl)nicotinic acid)

5-(3-Chloro-2-fluorophenyl)nicotinic acid is a fluorinated and chlorinated aromatic compound featuring a nicotinic acid core. Its distinct substitution pattern, combining a chloro and fluoro group on the phenyl ring, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing groups influences reactivity, making it valuable for cross-coupling reactions and further functionalization. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, broadening its applicability. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and potential for hydrogen bonding. High purity and stability ensure consistent performance in synthetic applications.

5-(3-Chloro-2-fluorophenyl)nicotinic acid structure

1346692-03-2 structure

Product Name:5-(3-Chloro-2-fluorophenyl)nicotinic acid

CAS No:1346692-03-2

MF:C₁₂H₇ClFNO₂

MW:251.640885591507

CID:1030068

PubChem ID:71254997

Update Time:2025-05-28

5-(3-Chloro-2-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3-Chloro-2-fluorophenyl)nicotinic acid
- 5-(3-chloro-2-fluorophenyl)pyridine-3-carboxylic acid
- 1346692-03-2
- 5-(3-Chloro-2-fluorophenyl)nicotinicacid
- DTXSID10744261
- SCHEMBL14691606
- A1-66942
- Inchi： 1S/C12H7ClFNO2/c13-10-3-1-2-9(11(10)14)7-4-8(12(16)17)6-15-5-7/h1-6H,(H,16,17)
- InChI Key： QKKJWUQQKLTZFY-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1F)C1C=NC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 251.0149343g/mol
Monoisotopic Mass: 251.0149343g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 50.2Å²

5-(3-Chloro-2-fluorophenyl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116889-1g	5-(3-Chloro-2-fluorophenyl)nicotinic acid	1346692-03-2	95%	1g	523.20 USD	2021-06-16
Chemenu	CM177517-1g	5-(3-chloro-2-fluorophenyl)nicotinic acid	1346692-03-2	95%	1g	$557	2021-08-05
Chemenu	CM177517-1g	5-(3-chloro-2-fluorophenyl)nicotinic acid	1346692-03-2	95%	1g	$557	2022-06-13